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CAS No.: 125604-06-0

Cat. No.: B151883

Get Quote

In the realms of synthetic chemistry and drug development, the precise identification of

positional isomers is not merely a procedural formality but a cornerstone of ensuring efficacy,

safety, and reproducibility. The 1-(hydroxymethyl)phenyl)ethanone isomers, specifically the

ortho (1-[2-(hydroxymethyl)phenyl]ethanone), meta (1-[3-(hydroxymethyl)phenyl]ethanone),

and para (1-[4-(hydroxymethyl)phenyl]ethanone) variants, serve as a pertinent example. While

sharing the same molecular formula (C₉H₁₀O₂) and weight (150.17 g/mol ), their distinct

structural arrangements give rise to unique physicochemical properties and, consequently,

divergent spectroscopic signatures.[1][2] This guide provides a comprehensive comparison of

these isomers using fundamental spectroscopic techniques—NMR, IR, and Mass Spectrometry

—supported by experimental data and theoretical principles to aid researchers in their

unambiguous identification.

The Isomers: A Structural Overview
The key to differentiating these isomers lies in the relative positions of the acetyl (-COCH₃) and

hydroxymethyl (-CH₂OH) groups on the benzene ring.[3] This seemingly subtle difference

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b151883#bc-rfq
https://www.benchchem.com/product/b151883/docs?utm_src=pdf-body#a-spectroscopic-guide-to-differentiating-1-hydroxymethyl-phenyl-ethanone-isomers
https://pubchem.ncbi.nlm.nih.gov/compound/1-_4-_Hydroxymethyl_phenyl_ethanone
https://pubchem.ncbi.nlm.nih.gov/compound/1-_3-_Hydroxymethyl_phenyl_ethan-1-one
https://www.spectroscopyonline.com/view/distinguishing-structural-isomers-mono-and-di-substituted-benzene-rings
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151883?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


profoundly impacts the molecule's symmetry and the electronic environment of each atom,

which in turn governs their interaction with electromagnetic radiation and behavior in a mass

spectrometer.

Figure 1: Molecular structures of the ortho, meta, and para isomers of 1-

(hydroxymethyl)phenyl)ethanone.

¹H NMR Spectroscopy: A Tale of Aromatic Protons
Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is arguably the most powerful

tool for distinguishing these isomers. The chemical shifts and splitting patterns of the aromatic

protons are highly sensitive to the substitution pattern.

The ortho isomer, being unsymmetrical, will exhibit four distinct signals in the aromatic region,

each integrating to one proton. The coupling between adjacent protons will result in a complex

pattern of doublets and triplets.

The meta isomer also lacks symmetry and will show four separate aromatic signals. A key

feature to look for is a singlet corresponding to the proton situated between the two

substituents.[4]

The para isomer possesses a plane of symmetry, rendering the protons at positions 2 and 6

equivalent, as well as those at 3 and 5. This results in a much simpler spectrum with two

doublets in the aromatic region, each integrating to two protons.[4]

Table 1: Comparative ¹H NMR Data (Predicted)
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Isomer
Aromatic Protons

(ppm)
-CH₂OH (ppm) -COCH₃ (ppm)

ortho
~7.2-7.8 (4H, complex

multiplet)
~4.6 (2H, s) ~2.6 (3H, s)

meta

~7.3-7.9 (4H, complex

multiplet with a

potential singlet)

~4.7 (2H, s) ~2.6 (3H, s)

para
~7.4 (2H, d), ~7.9 (2H,

d)
~4.7 (2H, s) ~2.6 (3H, s)

Note: Chemical shifts are approximate and can vary based on the solvent and concentration.[5]

[6]

¹³C NMR Spectroscopy: Counting the Carbons
Carbon-13 NMR spectroscopy provides complementary information by revealing the number of

unique carbon environments in each isomer.

Due to its lack of symmetry, the ortho isomer will display nine distinct signals: six for the

aromatic carbons, one for the carbonyl carbon, one for the methyl carbon, and one for the

hydroxymethyl carbon.

Similarly, the meta isomer will also show nine unique carbon signals.

The symmetry of the para isomer reduces the number of unique carbon signals. The aromatic

ring will only show four signals (two for protonated carbons and two for quaternary carbons),

leading to a total of seven signals.[7][8]

Table 2: Comparative ¹³C NMR Data (Predicted)
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Isomer
Number of

Signals

Carbonyl

Carbon

(ppm)

Aromatic

Carbons

(ppm)

-CH₂OH

(ppm)

-COCH₃

(ppm)

ortho 9 ~201 ~125-140 ~63 ~27

meta 9 ~199 ~126-138 ~64 ~27

para 7 ~198 ~128-143 ~64 ~27

Note: Chemical shifts are approximate and can vary.[9][10]

Infrared (IR) Spectroscopy: Vibrational Fingerprints
Infrared (IR) spectroscopy probes the vibrational modes of functional groups. While all three

isomers will exhibit characteristic absorptions for the hydroxyl (O-H), carbonyl (C=O), and

aromatic (C=C) groups, the substitution pattern on the benzene ring gives rise to distinct bands

in the "fingerprint region" (below 1500 cm⁻¹), particularly the C-H out-of-plane bending

vibrations.[3]

Ortho-disubstituted: A strong band around 750-770 cm⁻¹.

Meta-disubstituted: Two bands, one around 690-710 cm⁻¹ and another between 750-810

cm⁻¹.[3]

Para-disubstituted: A single strong band in the range of 810-840 cm⁻¹.[3]

Table 3: Key IR Absorption Bands
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Functional Group Approximate Wavenumber (cm⁻¹)

O-H stretch (alcohol) 3200-3600 (broad)

C-H stretch (aromatic) 3000-3100

C-H stretch (aliphatic) 2850-3000

C=O stretch (ketone) 1680-1700

C=C stretch (aromatic) 1450-1600

C-H out-of-plane bend 690-840 (isomer dependent)

Data sourced from typical IR correlation tables.[11]

Mass Spectrometry: Fragmentation Patterns
In mass spectrometry (MS), all three isomers will show a molecular ion peak (M⁺) at m/z 150.

However, the relative abundances of fragment ions can differ. A common fragmentation

pathway involves the loss of a methyl group (CH₃) to give a fragment at m/z 135, and the loss

of the acetyl group (CH₃CO) to give a fragment at m/z 107. The stability of the resulting

carbocations can be influenced by the position of the hydroxymethyl group, potentially leading

to variations in the fragmentation pattern.

[M]⁺˙
m/z = 150

[M-CH₃]⁺
m/z = 135- •CH₃

[M-COCH₃]⁺
m/z = 107

- •COCH₃

Click to download full resolution via product page

Figure 2: Common fragmentation pathway for 1-(hydroxymethyl)phenyl)ethanone isomers.

Experimental Protocols
NMR Spectroscopy
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Sample Preparation: Dissolve approximately 10-20 mg of the isomer in 0.5-0.7 mL of a

deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

Instrumentation: Use a standard NMR spectrometer (e.g., 400 MHz or higher).

¹H NMR Acquisition:

Acquire a standard one-pulse ¹H spectrum.

Set the spectral width to cover the range of -2 to 12 ppm.

Use a sufficient number of scans to achieve a good signal-to-noise ratio (typically 8-16

scans).

Process the data with Fourier transformation, phase correction, and baseline correction.

Integrate the signals and determine the chemical shifts relative to the solvent peak or an

internal standard (e.g., TMS).

¹³C NMR Acquisition:

Acquire a proton-decoupled ¹³C spectrum.

Set the spectral width to cover the range of 0 to 220 ppm.

A larger number of scans will be required due to the lower natural abundance of ¹³C

(typically several hundred to a few thousand scans).

Process the data similarly to the ¹H spectrum.

IR Spectroscopy
Sample Preparation:

Liquid samples: Place a drop of the neat liquid between two KBr or NaCl plates.

Solid samples: Prepare a KBr pellet by grinding a small amount of the sample with dry KBr

powder and pressing it into a transparent disk. Alternatively, use an ATR accessory.
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Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

Data Acquisition:

Record a background spectrum of the empty sample holder or clean ATR crystal.

Record the sample spectrum over the range of 4000 to 400 cm⁻¹.

The final spectrum is presented in terms of transmittance or absorbance.

Mass Spectrometry
Sample Preparation: Dissolve a small amount of the sample in a suitable volatile solvent

(e.g., methanol, acetonitrile).

Instrumentation: Use a mass spectrometer with an appropriate ionization source (e.g.,

Electron Ionization - EI for GC-MS, or Electrospray Ionization - ESI for LC-MS).

Data Acquisition:

Introduce the sample into the ion source.

Acquire the mass spectrum over a suitable m/z range (e.g., 50-200).

Identify the molecular ion peak and major fragment ions.

Conclusion
The unambiguous identification of 1-(hydroxymethyl)phenyl)ethanone isomers is readily

achievable through a combination of standard spectroscopic techniques. ¹H and ¹³C NMR

provide the most definitive data, with the number of signals and their splitting patterns directly

reflecting the molecular symmetry. IR spectroscopy offers a rapid method for distinguishing the

isomers based on the characteristic out-of-plane bending vibrations in the fingerprint region.

Mass spectrometry confirms the molecular weight and can provide corroborating structural

information through analysis of fragmentation patterns. By judiciously applying these methods,

researchers can confidently characterize their synthesized or isolated compounds, ensuring the

integrity of their subsequent studies.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151883?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
PROSPRE - 1H NMR Predictor. (n.d.). Retrieved January 22, 2026, from [Link]

Chemical Shift Prediction - NMRFx Analyst. (n.d.). Retrieved January 22, 2026, from [Link]

Sajed, T., Sayeeda, Z., Lee, B. L., Berjanskii, M., Wang, F., Gautam, V., & Wishart, D. S.
(2024). Accurate Prediction of 1H NMR Chemical Shifts of Small Molecules Using Machine
Learning. Metabolites, 14(5), 290.
Yao, Z., Kwan, A., & Coley, C. W. (2020). Neural Message Passing for NMR Chemical Shift
Prediction.

NMRDB.org. (n.d.). Predict 1H proton NMR spectra. Retrieved January 22, 2026, from [Link]

Smith, B. C. (2016). Distinguishing Structural Isomers: Mono- and Disubstituted Benzene
Rings. Spectroscopy, 31(5), 36-40.

PubChem. (n.d.). 1-(4-(Hydroxymethyl)phenyl)ethanone. Retrieved January 22, 2026, from

[Link]

PubChem. (n.d.). 1-[3-(Hydroxymethyl)phenyl]ethan-1-one. Retrieved January 22, 2026,

from [Link]

Smith, B. C. (2016, May 1). Distinguishing Structural Isomers: Mono- and Disubstituted

Benzene Rings. Spectroscopy Online. Retrieved from [Link]

PubChem. (n.d.). 1-(4-Hydroxy-3-(hydroxymethyl)phenyl)ethanone. Retrieved January 22,

2026, from [Link]

NIST. (n.d.). Ethanone, 1-(2-hydroxy-5-methylphenyl)-. In NIST Chemistry WebBook.

Retrieved January 22, 2026, from [Link]

Rogue Chem. (2024, June 4). H1 NMR: Disubstituted Benzene Rings (Ortho,Meta,Para)

[Video]. YouTube. [Link]

SpectraBase. (n.d.). Ethanone, 1-[4-(1-hydroxy-1-methylethyl)phenyl]-. Retrieved January

22, 2026, from [Link]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 12 Tech Support

https://prosper.wishartlab.com/
https://nmrfx.org/nmrfx-analyst/prediction/
https://www.nmrdb.org/
https://pubchem.ncbi.nlm.nih.gov/compound/585264
https://pubchem.ncbi.nlm.nih.gov/compound/14995218
https://www.spectroscopyonline.com/view/distinguishing-structural-isomers-mono-and-disubstituted-benzene-rings
https://pubchem.ncbi.nlm.nih.gov/compound/659427
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1450722
https://www.youtube.com/watch?v=your_video_id
https://spectrabase.com/spectrum/3AgHMaFGnJb
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151883?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


SpectraBase. (n.d.). 1-(4-Hydroxy-2-methylphenyl)ethanone. Retrieved January 22, 2026,

from [Link]

SpectraBase. (n.d.). 1-[4-(1-hydroxy-1-methyl-ethyl)phenyl]ethanone. Retrieved January 22,

2026, from [Link]

NIST. (n.d.). Ethanone, 1-(3-hydroxyphenyl)-. In NIST Chemistry WebBook. Retrieved

January 22, 2026, from [Link]

ResearchGate. (n.d.). Spectroscopy of substituted benzene molecules. Retrieved January

22, 2026, from [Link]

ResearchGate. (n.d.). Structure Determination of Benzene-Containing C9H12 Isomers Using

Symmetry, Peak Heights, and Chemical Shifts in 13C NMR. Retrieved January 22, 2026,

from [Link]

NIST. (n.d.). Ethanone, 1-(2-hydroxy-5-methylphenyl)-. In NIST Chemistry WebBook.

Retrieved January 22, 2026, from [Link]

NP-MRD. (n.d.). 13C NMR Spectrum (1D, 126 MHz, H2O, predicted) (NP0320993).

Retrieved January 22, 2026, from [Link]

SpectraBase. (n.d.). 1-[5-hydroxy-2-methyl-1-(3-methylphenyl)-1H-indol-3-yl]ethanone.

Retrieved January 22, 2026, from [Link]

NIST. (n.d.). Ethanone, 1-(2-hydroxyphenyl)-. In NIST Chemistry WebBook. Retrieved

January 22, 2026, from [Link]

Human Metabolome Database. (n.d.). 13C NMR Spectrum (1D, 300 MHz, D2O, predicted)

(HMDB0004814). Retrieved January 22, 2026, from [Link]

NP-MRD. (n.d.). 13C NMR Spectrum (1D, 176 MHz, H2O, predicted) (NP0262124).

Retrieved January 22, 2026, from [Link]

ResearchGate. (n.d.). Figure S3. 1 H NMR spectrum of 1-(4-Methylphenyl)ethanone oxime

(2b). Retrieved January 22, 2026, from [Link]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://spectrabase.com/spectrum/GUeDq9wYzSZ
https://spectrabase.com/spectrum/J1qH2vvalfM
https://webbook.nist.gov/cgi/cbook.cgi?ID=C121711
https://www.researchgate.net/publication/37289569_Spectroscopy_of_substituted_benzene_molecules
https://www.researchgate.net/publication/234031604_Structure_Determination_of_Benzene-Containing_C9H12_Isomers_Using_Symmetry_Peak_Heights_and_Chemical_Shifts_in_13C_NMR
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1450722
https://www.np-mrd.org/spectra/NP0320993
https://spectrabase.com/spectrum/optional/1H-NMR/1-%5B5-hydroxy-2-methyl-1-(3-methylphenyl)-1H-indol-3-yl%5Dethanone
https://webbook.nist.gov/cgi/cbook.cgi?ID=C118934
https://hmdb.ca/spectra/nmr_one_d/34814
https://www.np-mrd.org/spectra/NP0262124
https://www.researchgate.net/figure/Figure-S3-1-H-NMR-spectrum-of-1-4-Methylphenyl-ethanone-oxime-2b_fig3_266050596
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151883?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


NIST. (n.d.). Ethanone, 1-(3-hydroxyphenyl)-. In NIST Chemistry WebBook. Retrieved

January 22, 2026, from [Link]

NIST. (n.d.). Ethanone, 1-(3-hydroxyphenyl)-. In NIST Chemistry WebBook. Retrieved

January 22, 2026, from [Link]

NIST. (n.d.). Ethanone, 1-(4-hydroxyphenyl)-2-phenyl-. In NIST Chemistry WebBook.

Retrieved January 22, 2026, from [Link]

Agilent. (n.d.). Interpretation of 2D NMR Spectra. Retrieved January 22, 2026, from [Link]

Clark, J. (n.d.). interpreting C-13 NMR spectra. Chemguide. Retrieved January 22, 2026,

from [Link]

LibreTexts. (2023, January 29). Interpreting C-13 NMR Spectra. Chemistry LibreTexts.

Retrieved from [Link]

SpectraBase. (n.d.). 1-(5-Acetyl-4-hydroxy-2-methyl-phenyl)ethanone. Retrieved January 22,

2026, from [Link]

Starkey, L. S. (n.d.). 1H NMR Chemical Shifts. Chemistry Connected. Retrieved January 22,

2026, from [Link]

University of Pardubice. (n.d.). Table of Characteristic IR Absorptions. Retrieved January 22,

2026, from [Link]

NIST. (n.d.). Ethanone, 2-hydroxy-1-phenyl-. In NIST Chemistry WebBook. Retrieved

January 22, 2026, from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Sources

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://webbook.nist.gov/cgi/cbook.cgi?ID=C121711
https://webbook.nist.gov/cgi/cbook.cgi?ID=C121711
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2491329
https://www.agilent.com/cs/library/applications/5991-5921EN.pdf
https://www.chemguide.co.uk/analysis/nmr/c13.html
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Map%3A_Organic_Chemistry_(McMurry)/13%3A_Structure_Determination%3A_Mass_Spectrometry_and_Infrared_Spectroscopy/13.09%3A_Interpreting_C-13_NMR_Spectra
https://spectrabase.com/spectrum/optional/MS-GC/1-(5-acetyl-4-hydroxy-2-methyl-phenyl)ethanone
https://www.chemistryconnected.com/wp-content/uploads/2019/07/NMR-shifts-1H-general.cdx_.pdf
https://www.upce.cz/sites/default/files/public/fakulta-chemicko-technologicka/kfch/ustav-fyzikalni-chemie/vyuka/fyzikalne-chemicke-metody-i/ir_characteristic_absorptions_table.pdf
https://webbook.nist.gov/cgi/cbook.cgi?ID=C582241
https://www.benchchem.com/product/b151883?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151883?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. 1-(4-(Hydroxymethyl)phenyl)ethanone | C9H10O2 | CID 585264 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 1-[3-(Hydroxymethyl)phenyl]ethan-1-one | C9H10O2 | CID 14995218 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. spectroscopyonline.com [spectroscopyonline.com]

4. m.youtube.com [m.youtube.com]

5. PROSPRE [prospre.ca]

6. Visualizer loader [nmrdb.org]

7. chemguide.co.uk [chemguide.co.uk]

8. chem.libretexts.org [chem.libretexts.org]

9. NP-MRD: 13C NMR Spectrum (1D, 126 MHz, H2O, predicted) (NP0320993) [np-mrd.org]

10. hmdb.ca [hmdb.ca]

11. uanlch.vscht.cz [uanlch.vscht.cz]

To cite this document: BenchChem. [A Spectroscopic Guide to Differentiating 1-
(Hydroxymethyl)phenyl)ethanone Isomers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b151883/docs#a-spectroscopic-guide-to-
differentiating-1-hydroxymethyl-phenyl-ethanone-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
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